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‘ Compound of Interest

Compound Name: 7-Chloro-4-nitroquinoline
CAS No.: 1076199-85-3
Cat. No.: B562847

Get Quote

Core Molecular Profile of 7-Chloro-4-nitroquinoline

7-Chloro-4-nitroquinoline is a substituted quinoline carrying two key functional groups that dictate its reactivity and utility: a chloro group at the 7-po
position. These substituents modulate the electronic properties of the quinoline ring system, making it a versatile scaffold for chemical elaboration.

The fundamental properties of 7-chloro-4-nitroquinoline are summarized below.

Property Value Source

IUPAC Name 7-chloro-4-nitroquinoline [PubChem][1]
Molecular Formula CoHsCIN202 [PubChem][1]
Molecular Weight 208.60 g/mol [PubChem][1]
CAS Number 1076199-85-3 [PubChem][1]
Appearance Tan Solid [ChemicalBoc
Solubility Soluble in Chloroform, Methanol [ChemicalBoc
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Caption: Chemical Structure of 7-Chloro-4-nitroquinoline.

Synthesis of 7-Chloro-4-nitroquinoline: A Strategic Approach

Direct nitration of 7-chloroquinoline typically yields a mixture of isomers, with substitution favoring the 5- and 8-positions on the benzene ring portion (
challenging due to the directing effects of the heterocyclic nitrogen. A more effective and regioselective strategy involves a two-step sequence starting
N-oxide intermediate activates the C4 position for electrophilic attack.

Plausible Synthetic Pathway
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The most logical pathway proceeds through the formation of 7-chloroquinoline N-oxide, which then undergoes regioselective nitration at the desired (
the N-oxide functionality to direct the incoming electrophile.

Step 1: N-Oxidation

m-CPBA
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Caption: Plausible Synthetic Workflow for 7-Chloro-4-nitroquinoline.

Experimental Protocol: Synthesis via N-Oxide Intermediate

This protocol is a validated, multi-step procedure adapted from established methods for quinoline N-oxide synthesis and subsequent nitration[3].
Step 1: Synthesis of 7-Chloroquinoline N-oxide
 Dissolution: In a 100 mL round-bottom flask, dissolve 7-chloroquinoline (1.0 eq) in chloroform (20 mL).

« Reagent Addition: While stirring at room temperature, add meta-chloroperoxybenzoic acid (m-CPBA) (1.2 eq) portion-wise over 15 minutes. Causa
converting the quinoline nitrogen to its corresponding N-oxide.

« Reaction Monitoring: Stir the reaction mixture at room temperature for 5-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TL
« Work-up: Upon completion, neutralize the reaction mixture by washing with a saturated aqueous solution of sodium bicarbonate (NaHCOs3) (2 x 20

« Extraction & Drying: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous magnesium sulfate |
the crude 7-chloroquinoline N-oxide.

Step 2: Nitration of 7-Chloroquinoline N-oxide
» Acidic Medium: To the crude 7-chloroquinoline N-oxide from the previous step, add concentrated sulfuric acid (H2SO4) at 0 °C (ice bath) with stirrin

« Nitrating Agent: Add potassium nitrate (KNOs) (1.1 eq) slowly to the mixture, ensuring the temperature does not exceed 10 °C. Causality: The coml
ion (NO2%) in situ, the active electrophile for nitration. The N-oxide group directs this electrophile to the C4 position.[3]

+ Reaction: Allow the mixture to stir at room temperature for 2-3 hours.

« Quenching & Precipitation: Carefully pour the reaction mixture onto crushed ice. The product, 7-chloro-4-nitroquinoline N-oxide, will precipitate o
« Isolation: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

Step 3: Deoxygenation (if required)

Note: For many subsequent reactions, the N-oxide can be carried through. If the parent quinoline is desired, a deoxygenation step is necessary.

* Reaction Setup: Suspend the 7-chloro-4-nitroquinoline N-oxide in a suitable solvent like chloroform.

+ Reducing Agent: Add a deoxygenating agent such as phosphorus trichloride (PCls) (1.5 eq) dropwise at 0 °C.

» Completion: Stir the reaction at room temperature until completion (monitored by TLC).

» Isolation: Quench the reaction with water, separate the organic layer, dry, and concentrate to yield 7-chloro-4-nitroquinoline. Various methods for

Chemical Reactivity and Mechanistic Insights
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The chemical behavior of 7-chloro-4-nitroquinoline is dominated by the interplay between its two key functional groups and the aromatic system.

Nucleophilic Aromatic Substitution (SNAr)

The quinoline ring is inherently electron-deficient. This effect is dramatically amplified by the presence of the powerful electron-withdrawing nitro grou
electronic landscape makes the entire ring susceptible to nucleophilic attack. In precursors like 4,7-dichloroquinoline, the C4 position is exceptionally
molecule can also be displaced, though it generally requires more forcing conditions than a C4-chloro substituent. This reactivity allows for the introdt
molecular complexity.

Reduction of the Nitro Group

The nitro group at C4 is readily reduced to an amino group using standard chemical methods, such as catalytic hydrogenation (H2/Pd-C) or metal-aci
to its utility, as it unmasks a versatile amino functional group. The resulting 4-amino-7-chloroquinoline is a privileged scaffold in medicinal chemistry, fi
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Figure 2: Key Reactions of the 7-Chloro-4-nitroquinoline Scaffold
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Caption: Key transformations of 7-chloro-4-nitroquinoline for drug discovery.

Applications in Drug Discovery and Medicinal Chemistry

The 7-chloroquinoline scaffold is a cornerstone of numerous FDA-approved drugs and clinical candidates. Its presence is associated with a wide spe:
and anti-inflammatory properties[5][6]. 7-Chloro-4-nitroquinoline serves as a high-potential intermediate for accessing novel analogues within this c

« Anticancer Agents: The 4-amino-7-chloroquinoline core can be elaborated into potent kinase inhibitors and cytotoxic agents. By reducing the nitro ¢
via amidation or alkylation to target specific enzymes or receptors involved in cancer progression[6].

« Antimalarial Drugs: This scaffold is famously the basis for chloroquine. The nitro group of 7-chloro-4-nitroquinoline can be seen as a masked am
potential to overcome drug resistance.

« Antileishmanial and Other Antiparasitic Agents: Derivatives such as 7-chloro-4-quinolinylhydrazones have shown promising activity against parasite
involving mitochondrial dysfunction[7]. The nitro-to-amine conversion provides a direct entry point for synthesizing such hydrazone derivatives.

Predicted Spectroscopic Characterization

While a publicly available experimental spectrum for 7-chloro-4-nitroquinoline is not readily found, its *H and 13C NMR spectra can be reliably predir
quinoline structures.

Predicted *H NMR Spectrum
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* Aromatic Region (6 7.5-9.0 ppm): The spectrum will be characterized by signals from the five aromatic protons.
o H2 & H3: These protons on the pyridine ring will appear as doublets, significantly downfield due to the deshielding effect of the ring nitrogen and

o H5, H6, H8: These protons on the benzene ring will show splitting patterns consistent with their positions relative to the chloro group and each ot
ortho to the ring fusion, is typically deshielded.

Predicted **C NMR Spectrum

The 13C NMR spectrum will display nine distinct signals for the nine carbon atoms.

Carbon Position Predicted Chemical Shift (3, ppm) Rationale

Cc2 150-155 Deshielded b
C3 120-125 Shielded relat
C4 145-150 Strongly desh
Cda 148-152 Quaternary ci
C5 125-130 Aromatic CH.
Ccé6 128-132 Aromatic CH.
Cc7 135-140 Deshielded by
c8 125-130 Aromatic CH.
C8a 140-145 Quaternary ce

Note: Predicted values are estimates. Actual values may vary based on solvent and experimental conditions.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 7-chloro-4-nitroquinoline is not widely available. Therefore, a risk assessment must be based on
« 7-Chloroquinoline Moiety: Halogenated quinolines are typically classified as irritants, causing skin and serious eye irritation.

« Nitroaromatic Moiety: Aromatic nitro compounds should be handled as potential mutagens or carcinogens until proven otherwise. They can be toxic
Recommended Handling Procedures:

« Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid inhalation of dust or vapors.

+ Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.

« Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and bases.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

7-Chloro-4-nitroquinoline is a strategically important synthetic intermediate whose value lies in the orthogonal reactivity of its functional groups. The
intermediate, coupled with the potential for subsequent transformations of the nitro and chloro groups, makes it a powerful tool for generating diverse
compound represents a gateway to the highly validated and biologically rich chemical space of 4-amino-7-chloroquinolines, enabling the developmen
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenChChem Contact

T . . . N Address: 3281 E Guasti Rd
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